Cas no 58149-51-2 (Phenol, 3-nitro-4-[3-(4-nitrophenoxy)propoxy]-)

• Product Name: Phenol, 3-nitro-4-[3-(4-nitrophenoxy)propoxy]-
• CAS No: 58149-51-2
• MF: C₁₅H₁₄N₂O₇
• MW: 334.280864238739
• CID: 342966
• PubChem ID: 14595396
• Update Time: 2025-04-19

Phenol, 3-nitro-4-[3-(4-nitrophenoxy)propoxy]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 3-nitro-4-[3-(4-nitrophenoxy)propoxy]-
• 3-nitro-4-[3-(4-nitrophenoxy)propoxy]phenol
• 58149-51-2
• DTXSID40562016

• Inchi： 1S/C15H14N2O7/c18-12-4-7-15(14(10-12)17(21)22)24-9-1-8-23-13-5-2-11(3-6-13)16(19)20/h2-7,10,18H,1,8-9H2
• InChI Key： AGMMQQKGXOSQGP-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1[N+](=O)[O-])O)CCCOC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 334.08012
• Monoisotopic Mass: 334.08010079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 130Ų

Experimental Properties

• PSA: 124.97